Cas no 2034619-39-9 (4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine)

• Product Name: 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine
• CAS No: 2034619-39-9
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 5337110
• Update Time: 2025-05-20

4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((4-methoxy-3-methylphenyl)sulfonyl)piperidin-3-yl)oxy)-2-methylpyrimidine
• 4-[1-(4-methoxy-3-methylphenyl)sulfonylpiperidin-3-yl]oxy-2-methylpyrimidine
• 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine

• Inchi： 1S/C18H23N3O4S/c1-13-11-16(6-7-17(13)24-3)26(22,23)21-10-4-5-15(12-21)25-18-8-9-19-14(2)20-18/h6-9,11,15H,4-5,10,12H2,1-3H3
• InChI Key： MMUUBUBICRUGMY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(N1CCCC(C1)OC1C=CN=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• XLogP3: 2.6
• Topological Polar Surface Area: 90

Additional information on 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine

4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine: An Emerging Compound in Medicinal Chemistry

4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine, with the CAS number 2034619-39-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The intricate molecular architecture of this compound, featuring a piperidine ring and a pyrimidine core, provides a robust foundation for its pharmacological activities.

The methoxy and methylbenzenesulfonyl groups play crucial roles in modulating the compound's biological activity. The methoxy group, known for its electron-donating properties, enhances the lipophilicity of the molecule, facilitating its passage through biological membranes. The methylbenzenesulfonyl group, on the other hand, contributes to the compound's stability and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine. One notable area of research is its potential as an inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. In vitro studies have demonstrated that this compound effectively inhibits the activity of certain kinases, thereby suppressing tumor growth and metastasis.

Another promising application of 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and neuroinflammation are key pathogenic factors.

The pharmacokinetic profile of 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development. Additionally, its ability to cross the blood-brain barrier (BBB) is particularly advantageous for targeting neurological disorders.

In terms of safety and toxicity, preliminary studies have shown that 4-{[1-(4-methoxy-3-methylbenzenesulfonyl)piperidin-3-yl]oxy}-2-methylpyrimidine exhibits a favorable safety profile. Animal models have not reported significant adverse effects at therapeutic doses, which is a positive indicator for its potential use in human clinical trials.

The future prospects for 4-{[1-(4-methoxy-3-methylbenzenesulfonyl) piperidin-3-yl) oxy}-2-methylpyrimidine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential. Clinical trials are expected to provide more comprehensive data on its efficacy and safety in human subjects. As research progresses, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating a range of diseases.

In conclusion, 4-{[1-(4-methoxy)-3-methylbenzenesulfonyl)piperidin]-3-yloxy}-2-methylpyrimidine (CAS No. 2034619-39-9) represents a significant advancement in medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for further development in both oncology and neurology. Continued research and clinical evaluation will likely uncover additional applications and refine its therapeutic potential.